Cas no 99183-12-7 (2-(1-hydroxycycloheptyl)acetic acid)

• Product Name: 2-(1-hydroxycycloheptyl)acetic acid
• CAS No: 99183-12-7
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• CID: 4667881
• Update Time: 2025-05-26

2-(1-hydroxycycloheptyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• Cycloheptaneacetic acid, 1-hydroxy-
• 2-(1-hydroxycycloheptyl)acetic acid
• 99183-12-7

• Inchi： 1S/C9H16O3/c10-8(11)7-9(12)5-3-1-2-4-6-9/h12H,1-7H2,(H,10,11)
• InChI Key： BUWXYMMPKVJGKZ-UHFFFAOYSA-N
• SMILES： C1(O)(CC(O)=O)CCCCCC1

Additional information on 2-(1-hydroxycycloheptyl)acetic acid

Introduction to 2-(1-hydroxycycloheptyl)acetic acid (CAS No. 99183-12-7)

2-(1-hydroxycycloheptyl)acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 99183-12-7, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its cycloheptyl side chain and hydroxyl functional group, has garnered attention due to its potential biological activities and structural properties that make it a valuable candidate for further research and development.

The structure of 2-(1-hydroxycycloheptyl)acetic acid consists of a seven-membered cycloalkyl ring substituted with a hydroxyl group at the 1-position, attached to an acetic acid moiety. This unique configuration imparts distinct physicochemical properties, including solubility characteristics and metabolic stability, which are critical factors in drug design and formulation. The presence of the hydroxyl group also suggests possible hydrogen bonding interactions, which could influence its binding affinity to biological targets.

In recent years, there has been growing interest in the exploration of natural product-inspired scaffolds for the development of novel therapeutic agents. The cycloheptyl moiety, derived from natural sources such as essential oils and plant extracts, is known for its structural diversity and functional versatility. 2-(1-hydroxycycloheptyl)acetic acid represents an example of how modifications to these natural scaffolds can lead to compounds with enhanced pharmacological profiles.

One of the most compelling aspects of 2-(1-hydroxycycloheptyl)acetic acid is its potential role as a precursor or analog in the synthesis of bioactive molecules. Researchers have been investigating its derivatives for their potential applications in anti-inflammatory, analgesic, and even anticancer therapies. The hydroxyl group in particular has been targeted for further functionalization, leading to a series of compounds that exhibit promising preclinical activity.

The synthesis of 2-(1-hydroxycycloheptyl)acetic acid involves multi-step organic transformations, including cyclization reactions and hydroxylation processes. Advanced synthetic methodologies, such as asymmetric catalysis and biocatalytic approaches, have been employed to improve yield and enantioselectivity. These advancements not only enhance the accessibility of the compound but also open avenues for the development of enantiomerically pure forms, which are often required for optimal pharmacological efficacy.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between 2-(1-hydroxycycloheptyl)acetic acid and biological targets. These studies have revealed potential binding modes that align with known drug mechanisms, suggesting its utility in modulating specific signaling pathways. For instance, preliminary docking simulations have indicated that this compound may interact with enzymes involved in lipid metabolism and inflammation regulation.

The pharmacokinetic properties of 2-(1-hydroxycycloheptyl)acetic acid are also under investigation. In vitro assays have provided insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. These findings are crucial for optimizing drug delivery systems and predicting clinical outcomes. Additionally, studies on its metabolic stability have highlighted potential routes for biotransformation, which can inform dosing strategies and minimize unwanted side effects.

Recent clinical trials have begun to explore the therapeutic potential of derivatives inspired by 2-(1-hydroxycycloheptyl)acetic acid. While these trials are still in early stages, preliminary results suggest that certain analogs exhibit significant efficacy in models of chronic pain and inflammatory diseases. These findings underscore the importance of this compound as a lead structure for further medicinal chemistry efforts.

The regulatory landscape for compounds like 2-(1-hydroxycycloheptyl)acetic acid is also evolving. As new synthetic techniques and biotechnological tools become available, regulatory agencies are adapting their guidelines to ensure safety and efficacy. This dynamic environment presents both challenges and opportunities for researchers seeking to bring novel therapeutics to market.

In conclusion,2-(1-hydroxycycloheptyl)acetic acid (CAS No. 99183-12-7) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with preliminary evidence of biological activity, make it an attractive scaffold for developing new drugs targeting various diseases. As research continues to uncover more about its properties and potential applications,this compound is poised to play a significant role in future therapeutic advancements.